Cas no 392710-17-7 (1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride)

• Product Name: 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride
• CAS No: 392710-17-7
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• CID: 875211
• PubChem ID: 2771393
• Update Time: 2025-11-02

1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine
• 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride
• 1-(2-chloro-4-nitrophenyl)-3-methylpiperazine(SALTDATA: HCl)
• AC1MCJW5
• CBDivE_005743
• CTK4I1233
• MolPort-002-135-572
• Oprea1_123569
• STK095556
• 1-(2-chloro-4-nitrophenyl)-3-methylpiperazine;hydrochloride
• DB-017084
• CS-0118609
• 392710-17-7
• BDBM47789
• AKOS017269837
• AKOS000113148
• BP-10608
• 1-{2-chloro-4-nitrophenyl}-3-methylpiperazine
• CHEMBL1625156
• MLS000722903
• cid_2771392
• EU-0036006
• SMR000304898
• 1-(2-chloranyl-4-nitro-phenyl)-3-methyl-piperazine;hydrochloride
• DTXSID30377934
• AG-690/12763461
• 1-(2-chloro-4-nitro-phenyl)-3-methyl-piperazine;hydrochloride
• 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride

• MDL： MFCD00442099
• Inchi： 1S/C11H14ClN3O2/c1-8-7-14(5-4-13-8)11-3-2-9(15(16)17)6-10(11)12/h2-3,6,8,13H,4-5,7H2,1H3
• InChI Key： CNROPYCGZCFWJI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCNC(C)C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.07700
• Monoisotopic Mass: 255.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 411.1°C at 760 mmHg
• Flash Point: 202.4°C
• Refractive Index: 1.568
• PSA: 61.09000
• LogP: 2.96330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride

Comprehensive Guide to 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride (CAS No. 392710-17-7)

1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride (CAS No. 392710-17-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as CNMP-HCl in scientific literature, is a derivative of piperazine, a heterocyclic amine widely used in medicinal chemistry. The presence of both chloro and nitro functional groups on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride is C₁₁H₁₅ClN₃O₂·HCl, with a molecular weight of approximately 292.17 g/mol. Its structure features a 2-chloro-4-nitrophenyl group attached to a 3-methylpiperazine moiety, which is further stabilized by hydrochloride salt formation. This configuration imparts unique physicochemical properties, such as moderate solubility in polar solvents like water, ethanol, and dimethyl sulfoxide (DMSO). Researchers often explore its potential in drug discovery, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds.

One of the most frequently searched questions about 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride is its role in pharmaceutical intermediates. The compound's versatility stems from its ability to act as a building block for more complex structures. For instance, it has been investigated as a precursor in the synthesis of dopamine receptor modulators and serotonin reuptake inhibitors, which are critical in treating neurological disorders. Additionally, its nitrophenyl group makes it a candidate for photoaffinity labeling studies, a technique used to probe protein-ligand interactions.

Another hot topic in the scientific community is the synthetic routes for 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride. Researchers often seek optimized protocols to improve yield and purity. Common methods involve the nucleophilic substitution of 2-chloro-4-nitroaniline with 3-methylpiperazine, followed by hydrochloride salt formation. Recent advancements have introduced catalytic approaches to reduce reaction times and byproduct formation, aligning with the growing demand for green chemistry practices.

The compound's stability and storage conditions are also critical considerations. 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride should be stored in a cool, dry environment, away from light and moisture, to prevent degradation. Its shelf life can be extended by using airtight containers and inert atmospheres, which are standard practices for nitroaromatic compounds. These precautions ensure consistent performance in laboratory and industrial applications.

In the context of market dynamics, the demand for 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride has seen steady growth, driven by its applications in drug development and academic research. Suppliers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP) to attract pharmaceutical clients. Pricing trends indicate that bulk purchases are cost-effective, making it accessible for large-scale projects.

For researchers interested in spectroscopic characterization, 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride exhibits distinct peaks in NMR and IR spectra. The aromatic protons resonate around 7.5–8.5 ppm in ¹H-NMR, while the nitro group's absorption band appears near 1520 cm^-1 in IR. These features are invaluable for quality control and structural verification.

Looking ahead, the compound's potential in personalized medicine and targeted therapy is a burgeoning area of exploration. Its modular structure allows for facile derivatization, enabling the creation of tailored molecules for specific biological targets. As the scientific community continues to prioritize precision medicine, 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride is poised to play a pivotal role in next-generation therapeutics.

In summary, 1-(2-Chloro-4-Nitrophenyl)-3-Methylpiperazine Hydrochloride (CAS No. 392710-17-7) is a multifaceted compound with broad utility in pharmaceutical research and chemical synthesis. Its unique properties, coupled with evolving applications, make it a subject of enduring interest. Whether you're a synthetic chemist, pharmacologist, or materials scientist, understanding this compound's capabilities can unlock new opportunities in your work.